Cas no 1160256-94-9 (7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160256-94-9
• MF: C₁₅H₈Cl₃NOS
• MW: 356.654119491577
• MDL: MFCD03422898
• CID: 4682355
• Update Time: 2025-06-08

7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride
• 7-chloro-2-(5-chlorothiophen-2-yl)-8-methylquinoline-4-carbonyl chloride
• STL197216
• BBL014807
• R7593
• 4-quinolinecarbonyl chloride, 7-chloro-2-(5-chloro-2-thienyl)-8-methyl-
• 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03422898
• Inchi： 1S/C15H8Cl3NOS/c1-7-10(16)3-2-8-9(15(18)20)6-11(19-14(7)8)12-4-5-13(17)21-12/h2-6H,1H3
• InChI Key： OHGQKQLAKONGNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)Cl)C=C(C3=CC=C(S3)Cl)N=C2C=1C

Computed Properties

• Exact Mass: 354.939
• Monoisotopic Mass: 354.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride

Introduction to 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride (CAS No. 1160256-94-9)

7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride, identified by its CAS number 1160256-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines the structural features of quinoline and thienyl groups, making it a versatile intermediate in the synthesis of biologically active compounds. The presence of multiple chlorine substituents enhances its reactivity, facilitating various chemical transformations that are crucial for drug development.

The compound’s unique structural framework positions it as a valuable building block for designing novel therapeutic agents. Quinoline derivatives have a long history of application in medicine, particularly in the treatment of parasitic infections and certain types of cancer. The incorporation of a 5-chloro-2-thienyl moiety into the quinoline core introduces additional pharmacophoric elements that can modulate the compound’s biological activity. This design allows for fine-tuning of properties such as solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies suggest that the 7-chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride scaffold may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. This potential makes it an attractive candidate for further investigation in the development of anti-inflammatory and immunomodulatory drugs.

In vitro studies have begun to explore the pharmacological profile of derivatives synthesized from this intermediate. Initial findings indicate promising activity against certain enzymatic targets, which could translate into therapeutic benefits for conditions such as rheumatoid arthritis and autoimmune disorders. The chlorine atoms in the molecule are particularly noteworthy, as they can serve as handles for further functionalization, allowing chemists to explore a wide range of structural modifications.

The synthesis of 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride involves multi-step organic reactions, including chlorination and cyclization processes. The efficiency and yield of these reactions are critical factors that determine the feasibility of large-scale production. Researchers have been optimizing synthetic routes to enhance both scalability and cost-effectiveness, ensuring that this compound remains accessible for industrial applications.

From a regulatory perspective, the handling and use of this compound must adhere to established safety protocols to ensure worker protection and environmental compliance. While it is not classified as a hazardous substance under current regulations, proper storage conditions and personal protective equipment (PPE) are essential when working with organic intermediates like this one.

The integration of green chemistry principles into the synthesis process is another area of focus. Efforts are underway to minimize waste generation and reduce reliance on toxic reagents by employing catalytic methods and solvent systems that are more environmentally benign. Such approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

Future research directions may include exploring the role of stereochemistry in modulating biological activity. The chirality at certain carbon atoms within the molecule could be exploited to produce enantiomerically pure derivatives with enhanced selectivity. This would be particularly relevant for drugs where enantiomeric purity is a critical factor in efficacy and safety.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists, biologists, and computational scientists. By leveraging advances in each field, researchers can accelerate the development pipeline for compounds like 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride, bringing new treatments to patients more quickly.

In conclusion, 7-Chloro-2-(5-chloro-2-thienyl)-8-methylquinoline-4-carbonyl chloride represents a promising intermediate with significant potential in pharmaceutical innovation. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a key component in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow.